2,4-Diisocyanato-1-methylbenzene
2,4-Diisocyanato-1-methylbenzene
2,4-TDI is an environmental contaminant belonging to the class of diisocyanates. It is commercially used as a starting material for varnishes, paints, elastomers, polyurethane foams, wire enamels, etc.
Toluene Diisocyanate is a synthetic mixture of the 2,4- and 2,6-isomers is a volatile, colorless to pale yellow liquid that is soluble in many organic solvents. These isomers are used primarily in the synthesis of polyurethane foams. When heated to decomposition, toluene diisocyanate emits toxic fumes of cyanides and nitrogen oxides. Exposure of humans to toluene diisocyanate causes tissue irritation, especially to the mucous membranes, and can produce severe respiratory problems. These isomers are reasonably anticipated to be human carcinogens. (NCI05)
Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space. Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant.
Toluene diisocyanate exists in two isomeric forms (2,4-toluene diisocyanate and 2,6-toluene diisocyanate) which have similar properties and effects. Toluene diisocyanate is produced commercially as an 80:20 (2,4-toluene diisocyanate:2,6-toluene diisocyanate) mixture of the two isomers. At room temperature, the mixture is a clear, pale yellow liquid with a sharp, pungent odor. It should be stored under refrigeration, away from light and moisture in a tightly closed container under an inert atmosphere. Toluene diisocyanate is insoluble in water and miscible with most common organic solvents.
Toluene Diisocyanate is a synthetic mixture of the 2,4- and 2,6-isomers is a volatile, colorless to pale yellow liquid that is soluble in many organic solvents. These isomers are used primarily in the synthesis of polyurethane foams. When heated to decomposition, toluene diisocyanate emits toxic fumes of cyanides and nitrogen oxides. Exposure of humans to toluene diisocyanate causes tissue irritation, especially to the mucous membranes, and can produce severe respiratory problems. These isomers are reasonably anticipated to be human carcinogens. (NCI05)
Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space. Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant.
Toluene diisocyanate exists in two isomeric forms (2,4-toluene diisocyanate and 2,6-toluene diisocyanate) which have similar properties and effects. Toluene diisocyanate is produced commercially as an 80:20 (2,4-toluene diisocyanate:2,6-toluene diisocyanate) mixture of the two isomers. At room temperature, the mixture is a clear, pale yellow liquid with a sharp, pungent odor. It should be stored under refrigeration, away from light and moisture in a tightly closed container under an inert atmosphere. Toluene diisocyanate is insoluble in water and miscible with most common organic solvents.
Brand Name:
Vulcanchem
CAS No.:
584-84-9
VCID:
VC21121757
InChI:
InChI=1S/C9H6N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)N=C=O)N=C=O
Molecular Formula:
C9H6N2O2
CH3C6H3(NCO)2
C9H6N2O2
CH3C6H3(NCO)2
C9H6N2O2
Molecular Weight:
174.16 g/mol
2,4-Diisocyanato-1-methylbenzene
CAS No.: 584-84-9
Cat. No.: VC21121757
Molecular Formula: C9H6N2O2
CH3C6H3(NCO)2
C9H6N2O2
Molecular Weight: 174.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4-TDI is an environmental contaminant belonging to the class of diisocyanates. It is commercially used as a starting material for varnishes, paints, elastomers, polyurethane foams, wire enamels, etc. Toluene Diisocyanate is a synthetic mixture of the 2,4- and 2,6-isomers is a volatile, colorless to pale yellow liquid that is soluble in many organic solvents. These isomers are used primarily in the synthesis of polyurethane foams. When heated to decomposition, toluene diisocyanate emits toxic fumes of cyanides and nitrogen oxides. Exposure of humans to toluene diisocyanate causes tissue irritation, especially to the mucous membranes, and can produce severe respiratory problems. These isomers are reasonably anticipated to be human carcinogens. (NCI05) Toluene-2,4-diisocyanate appears as colorless to yellow or dark liquid or solid with a sweet, fruity, pungent odor. Melting point 68°F (20° C). Evolves CO2 when moist. This can cause over-pressurization in an enclosed space. Toxic and carcinogenic. Used in polyurethane foams, coatings in floor and wood finishes, sealers, paints, concrete sealers for aircraft and tank trucks, elastomers in clay pipe seals, elastomers and coatings, and crosslinking agent for nylon. Rate of onset: Immediate Persistence: Hours - weeks Odor threshold: 0.4 - 2 ppm Source/use/other hazard: Polyurethane (wood coatings, foam), nylon industries; skin irritant. Toluene diisocyanate exists in two isomeric forms (2,4-toluene diisocyanate and 2,6-toluene diisocyanate) which have similar properties and effects. Toluene diisocyanate is produced commercially as an 80:20 (2,4-toluene diisocyanate:2,6-toluene diisocyanate) mixture of the two isomers. At room temperature, the mixture is a clear, pale yellow liquid with a sharp, pungent odor. It should be stored under refrigeration, away from light and moisture in a tightly closed container under an inert atmosphere. Toluene diisocyanate is insoluble in water and miscible with most common organic solvents. |
|---|---|
| CAS No. | 584-84-9 |
| Molecular Formula | C9H6N2O2 CH3C6H3(NCO)2 C9H6N2O2 |
| Molecular Weight | 174.16 g/mol |
| IUPAC Name | 2,4-diisocyanato-1-methylbenzene |
| Standard InChI | InChI=1S/C9H6N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4H,1H3 |
| Standard InChI Key | DVKJHBMWWAPEIU-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)N=C=O)N=C=O |
| Canonical SMILES | CC1=C(C=C(C=C1)N=C=O)N=C=O |
| Boiling Point | 484 °F at 760 mm Hg (EPA, 1998) 251.0 °C 251 °C 484°F |
| Colorform | Water-white to pale yellow liquid Clear faintly yellow liquid Colorless to pale yellow, solid or liquid (above 71 °F) Liquid at room temperature ... Darkens on exposure to sunlight |
| Flash Point | 270 °F (EPA, 1998) 260 °F (127 °C) 127 °C c.c. 270°F for an 80/20% 2,4/ 2,6 TDI mixture 260°F |
| Melting Point | 67.1 to 70.7 °F (EPA, 1998) 20.5 °C 22 °C 67.1-70.7°F 71°F |
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